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Compound of Interest

Compound Name: Boc-Cys(Trt)-OH

Cat. No.: B8817205 Get Quote

Essential Safety and Handling Guide for Boc-
Cys(Trt)-OH
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling N-α-(t-Butoxycarbonyl)-S-trityl-L-

cysteine (Boc-Cys(Trt)-OH). Adherence to these procedures is critical for ensuring laboratory

safety and proper chemical management.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-Cys(Trt)-OH is provided in the

table below for quick reference.
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Property Value

Molecular Formula C27H29NO4S[1][2]

Molecular Weight 463.59 g/mol [3][4][5]

Appearance White to yellow or off-white crystalline powder[2]

Melting Point 143-146 °C[2][3][6]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[2]

Storage Temperature
2-8°C, sealed in a dry environment[2] or at

-20°C[4][5]

Hazard Identification and Personal Protective Equipment (PPE)

Boc-Cys(Trt)-OH is associated with the following hazards:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound:

PPE Category Specific Requirements

Hand Protection Protective gloves

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles[1]

Respiratory Protection Dust mask (e.g., type N95)[3]

Body Protection Protective clothing[1]
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A systematic approach to handling Boc-Cys(Trt)-OH from receipt to disposal is crucial for

safety and experimental integrity.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

and foodstuffs.[1] Keep the container tightly sealed.[1] Recommended storage temperatures

are between 2-8°C[2][7] or at -20°C.[4][5]

Handling and Use:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[1]

Don all required PPE before handling the compound.

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

When weighing or transferring the powder, use procedures that minimize dust generation.[1]

Do not eat, drink, or smoke in the handling area.[1]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Spill Management:

Minor Spills:

Clean up spills immediately.[1]

Avoid breathing dust.[1]

Wear full PPE, including a dust respirator.[1]

Use dry clean-up procedures; sweep or vacuum the material. Avoid generating dust.[1]

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[1]
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Major Spills:

Evacuate and alert personnel in the area.[1]

Notify emergency services of the location and nature of the hazard.[1]

Control personal contact by wearing appropriate protective clothing.[1]

Prevent the spillage from entering drains or water courses.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with fresh running water

for several minutes, holding eyelids open.[1]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1]

Skin Contact

Flush skin and hair with running water and soap

if available.[1] If skin irritation occurs, seek

medical advice.[1] Take off contaminated

clothing and wash it before reuse.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If you feel unwell,

call a poison center or doctor.[1]

Ingestion

Immediately give a glass of water.[1] First aid is

not generally required, but if in doubt, contact a

Poisons Information Centre or a doctor.[1]

Disposal Plan:

Dispose of the contents and container in accordance with all local, state, and federal

regulations.[1]

Consult your institution's environmental health and safety office for specific guidance.
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Recycling of the container may be an option; consult the manufacturer.[1] Otherwise,

dispose of the container in an authorized landfill.[1]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the logical workflow for handling Boc-Cys(Trt)-OH,

incorporating key safety checkpoints.
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Caption: A flowchart outlining the key steps and safety checkpoints for handling Boc-Cys(Trt)-
OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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